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Compound of Interest

Compound Name: (S)-(+)-3-Methyl-2-butanol

Cat. No.: B075036 Get Quote

An In-depth Technical Guide to (S)-(+)-3-Methyl-2-butanol

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This guide focuses on the chiral molecule (S)-(+)-3-
Methyl-2-butanol, providing essential identification information.

Chemical Identity
(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol. The "(S)" designation refers to the

absolute configuration of the stereocenter according to the Cahn-Ingold-Prelog priority rules,

while the "(+)" indicates that it is dextrorotatory, meaning it rotates the plane of polarized light to

the right.[1]

Below is a summary of its key identifiers, including its specific CAS number and various

synonyms found in scientific literature.
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Identifier Type Value

CAS Number 1517-66-4[1][2][3]

IUPAC Name (2S)-3-methylbutan-2-ol[1]

Synonyms (S)-(+)-sec-Isoamyl alcohol[1]

(S)-(+)-Methylisopropylcarbinol[1]

(S)-(+)-1,2-Dimethylpropanol[1]

It is important to distinguish the specific (S)-(+) stereoisomer from the racemic mixture or the

achiral form, 3-Methyl-2-butanol, which has a different CAS number (598-75-4).[2][4][5]

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the compound and its various

identifiers.

Core Compound

Identifiers

(S)-(+)-3-Methyl-2-butanol

CAS: 1517-66-4 IUPAC: (2S)-3-methylbutan-2-ol Synonym: (S)-(+)-sec-Isoamyl alcohol Synonym: (S)-(+)-Methylisopropylcarbinol Synonym: (S)-(+)-1,2-Dimethylpropanol

Click to download full resolution via product page

Relationship between (S)-(+)-3-Methyl-2-butanol and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b075036
https://en.wikipedia.org/wiki/3-Methyl-2-butanol
https://www.chembk.com/en/chem/(S)-(+)-3-METHYL-2-BUTANOL
https://www.benchchem.com/product/b075036
https://www.benchchem.com/product/b075036
https://www.benchchem.com/product/b075036
https://www.benchchem.com/product/b075036
https://en.wikipedia.org/wiki/3-Methyl-2-butanol
https://www.thegoodscentscompany.com/data/rw1037501.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-butanol
https://www.benchchem.com/product/b075036?utm_src=pdf-body-img
https://www.benchchem.com/product/b075036?utm_src=pdf-body
https://www.benchchem.com/product/b075036?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. (S)-(+)-3-Methyl-2-butanol | 1517-66-4 | Benchchem [benchchem.com]

2. 3-Methyl-2-butanol - Wikipedia [en.wikipedia.org]

3. chembk.com [chembk.com]

4. 3-methyl-2-butanol, 598-75-4 [thegoodscentscompany.com]

5. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(S)-(+)-3-Methyl-2-butanol CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075036#s-3-methyl-2-butanol-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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